2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid

• IUPAC Name: 2-[[2-(5-bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid
• InChI: InChI=1S/C12H15BrN2O4/c1-7(2)11(12(18)19)14-9(16)6-15-5-8(13)3-4-10(15)17/h3-5,7,11H,6H2,1-2H3,(H,14,16)(H,18,19)
• InChI Key: WDBVGXUMMYARTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(=O)O)NC(=O)CN1C=C(C=CC1=O)Br
• Molecular Formula: C12H15BrN2O4
• Molecular Weight: 331.16 g/mol

Description

2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid, also known as BOPA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BOPA is a pyridine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid acts as a coupling agent in peptide synthesis, where it facilitates the formation of peptide bonds between amino acids. 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid activates carboxylic acids by forming an intermediate species, which then reacts with the amino group of the incoming amino acid to form a peptide bond. The mechanism of action of 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has been extensively studied, and it has been shown to be highly efficient in peptide synthesis.
Biochemical and Physiological Effects:
2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has no known biochemical or physiological effects, as it is primarily used as a coupling agent in peptide synthesis. However, studies have shown that 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid is highly efficient in peptide synthesis, and it has been used in the synthesis of various peptides with promising biological activity.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid as a coupling agent in peptide synthesis is its high efficiency and yield. 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has been shown to be highly effective in the synthesis of various peptides, including cyclic peptides and peptidomimetics. However, one of the limitations of using 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid is its relatively high cost, which may limit its use in large-scale peptide synthesis.

Future Directions

There are several future directions for research on 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid, including the development of new methods for its synthesis, the optimization of its use in peptide synthesis, and the exploration of its potential use in drug discovery and development. Additionally, further studies are needed to investigate the potential biological activity of peptides synthesized using 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid, as well as the potential use of 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid in the synthesis of other bioactive compounds. Overall, 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid is a promising compound with significant potential in scientific research and drug discovery.

Synthesis Methods

2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid can be synthesized using various methods, including the reaction of 5-bromo-2-oxopyridine with N-(tert-butoxycarbonyl)-L-valine chloride, followed by the reaction with hydrazine hydrate to form the final product. Another method involves the reaction of 5-bromo-2-oxopyridine with N-(tert-butoxycarbonyl)-L-valine methyl ester, followed by the reaction with hydrazine hydrate and hydrochloric acid. Both methods yield 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid with high purity and yield.

Scientific Research Applications

2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has been extensively studied for its potential use in various scientific research applications. One of the primary applications of 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid is in the synthesis of peptides, where it is used as a coupling agent for the activation of carboxylic acids. 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has also been used in the synthesis of cyclic peptides, which have shown promising results in drug discovery and development. Additionally, 2-[[2-(5-Bromo-2-oxopyridin-1-yl)acetyl]amino]-3-methylbutanoic acid has been used in the synthesis of peptidomimetics, which are compounds that mimic the structure and function of peptides.